Cas no 2060024-73-7 (2-amino-2-(3-nitrophenyl)propan-1-ol hydrochloride)

• Product Name: 2-amino-2-(3-nitrophenyl)propan-1-ol hydrochloride
• CAS No: 2060024-73-7
• MF: C₉H₁₃ClN₂O₃
• MW: 232.664121389389
• MDL: MFCD30497972
• CID: 4635452
• PubChem ID: 126797031
• Update Time: 2025-06-08

2-amino-2-(3-nitrophenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-nitrophenyl)propan-1-ol hydrochloride

• MDL： MFCD30497972
• Inchi： 1S/C9H12N2O3.ClH/c1-9(10,6-12)7-3-2-4-8(5-7)11(13)14;/h2-5,12H,6,10H2,1H3;1H
• InChI Key： VENBGFJHXYMRGC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N(=O)=O)C=1)(N)(C)CO.Cl

Additional information on 2-amino-2-(3-nitrophenyl)propan-1-ol hydrochloride

Latest Research Insights on 2-amino-2-(3-nitrophenyl)propan-1-ol hydrochloride (CAS: 2060024-73-7)

2-amino-2-(3-nitrophenyl)propan-1-ol hydrochloride (CAS: 2060024-73-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and antimicrobial agents. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in pharmaceutical development.

The compound's structural features, including the presence of an amino group and a nitro-substituted phenyl ring, make it a versatile building block for the synthesis of more complex molecules. Recent research has focused on optimizing its synthetic pathways to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality.

In terms of biological activity, preliminary studies have indicated that 2-amino-2-(3-nitrophenyl)propan-1-ol hydrochloride exhibits moderate inhibitory effects on certain enzymes and receptors implicated in neurological disorders. For instance, it has shown promise as a potential modulator of gamma-aminobutyric acid (GABA) receptors, which are targets for anxiolytic and anticonvulsant drugs. Additionally, its antimicrobial properties have been investigated, with some studies reporting activity against Gram-positive bacteria. These findings suggest that the compound could serve as a lead structure for the development of new therapeutic agents.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action and to assess its pharmacokinetic and toxicological profiles. Current studies are also exploring its potential as a chiral auxiliary in asymmetric synthesis, which could expand its utility in the production of enantiomerically pure pharmaceuticals. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-amino-2-(3-nitrophenyl)propan-1-ol hydrochloride represents a compound of significant interest in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for the development of innovative therapies targeting CNS disorders and microbial infections. The integration of advanced analytical techniques and interdisciplinary collaboration will be key to unlocking its full potential in pharmaceutical science.